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Compound Name: Lasiol

Cat. No.: B145620 Get Quote

Technical Support Center: Lasiol GC-MS
Analysis
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to help researchers, scientists, and drug development professionals reduce

background noise in their Lasiol Gas Chromatography-Mass Spectrometry (GC-MS) analyses.

Troubleshooting Guides
This section offers step-by-step guidance to identify and resolve common sources of

background noise.

Issue: High Background Noise Across the Entire
Chromatogram
A consistently high baseline across your entire chromatogram can obscure analyte peaks and

reduce sensitivity. This is often indicative of a persistent source of contamination or a system

leak.

Troubleshooting Workflow:
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Caption: Troubleshooting workflow for high background noise.
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Detailed Steps:

Perform a System Leak Check: Leaks are a primary source of high background, introducing

atmospheric gases like nitrogen (m/z 28) and oxygen (m/z 32) into the system.[1] Refer to

the Experimental Protocols section for a detailed leak check procedure.

Check Carrier Gas Purity: Impure carrier gas can introduce a variety of contaminants.

Ensure you are using high-purity gas and that gas traps are functional.

Evaluate Column Bleed: All columns exhibit some degree of bleed, but excessive bleed can

elevate the baseline. This is often seen as a rising baseline with increasing temperature. Key

indicators are ions like m/z 207 and 281.[2][3][4][5] Consider conditioning or replacing the

column if bleed is excessive.

Issue: Presence of Discrete, Non-Analyte Peaks (Ghost
Peaks)
Ghost peaks are unexpected peaks in your chromatogram that are not part of your sample.

These are typically caused by contamination in the injection port or carryover from previous

injections.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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